Cas no 1208225-86-8 (Methyl 2-Chlorobenzodthiazole-4-carboxylate)

• Product Name: Methyl 2-Chlorobenzodthiazole-4-carboxylate
• CAS No: 1208225-86-8
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• MDL: MFCD21608001
• CID: 1026105
• PubChem ID: 67217683
• Update Time: 2025-06-22

Methyl 2-Chlorobenzodthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chlorobenzo[d]thiazole-4-carboxylate
• Methyl 2-chloro-1,3-benzothiazole-4-carboxylate
• AK-74366
• ANW-54826
• CTK8B6919
• KB-255735
• SureCN1936413
• Methyl 2-chlorobenzo[d]thiazole-4-carboxylate, AldrichCPR
• A892032
• AKOS016001232
• EN300-3541923
• WGQADQNXJQHAOI-UHFFFAOYSA-N
• 1208225-86-8
• DB-360684
• SCHEMBL1936413
• G63914
• DTXSID20736632
• Methyl2-chlorobenzo[d]thiazole-4-carboxylate
• Methyl 2-Chlorobenzodthiazole-4-carboxylate

• MDL： MFCD21608001
• Inchi： 1S/C9H6ClNO2S/c1-13-8(12)5-3-2-4-6-7(5)11-9(10)14-6/h2-4H,1H3
• InChI Key： WGQADQNXJQHAOI-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC=C2C(=O)OC)S1

Computed Properties

• Exact Mass: 226.9807773g/mol
• Monoisotopic Mass: 226.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 327.7±15.0 °C at 760 mmHg
• Flash Point: 152.0±20.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-Chlorobenzodthiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-Chlorobenzodthiazole-4-carboxylate

Methyl 2-Chlorobenzodthiazole-4-carboxylate (CAS No. 1208225-86-8): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

Methyl 2-Chlorobenzodthiazole-4-carboxylate (CAS No. 1208225-86-8) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound, characterized by its benzodiazole core and carboxylate functionality, exhibits a range of properties that make it a valuable intermediate and building block for the synthesis of more complex molecules.

The chemical structure of Methyl 2-Chlorobenzodthiazole-4-carboxylate consists of a benzodiazole ring fused to a thiazole ring, with a chlorine substituent at the 2-position and a methyl ester group at the 4-position. This combination of functional groups imparts specific reactivity and stability characteristics, making it an attractive candidate for various synthetic transformations. The presence of the chlorine atom allows for electrophilic substitution reactions, while the carboxylate group can be readily converted into other functional groups through standard organic chemistry techniques.

In the realm of pharmaceutical research, Methyl 2-Chlorobenzodthiazole-4-carboxylate has shown promise as a starting material for the synthesis of novel drug candidates. Recent studies have explored its potential in the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of several derivatives of Methyl 2-Chlorobenzodthiazole-4-carboxylate that exhibited potent anti-inflammatory activity in vitro. These derivatives were found to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another area where Methyl 2-Chlorobenzodthiazole-4-carboxylate has shown significant potential is in the field of antimicrobial agents. A research group at the University of California, Los Angeles (UCLA) published a study in 2020 that demonstrated the effectiveness of Methyl 2-Chlorobenzodthiazole-4-carboxylate-based compounds against multidrug-resistant bacteria. The study highlighted the ability of these compounds to disrupt bacterial cell membranes, leading to cell death. This finding is particularly important given the growing global concern over antibiotic resistance.

In addition to its pharmaceutical applications, Methyl 2-Chlorobenzodthiazole-4-carboxylate has also been investigated for its use in materials science and chemical synthesis. The compound's unique electronic properties make it suitable for the development of new materials with enhanced optical and electronic characteristics. For example, researchers at the Massachusetts Institute of Technology (MIT) have explored the use of Methyl 2-Chlorobenzodthiazole-4-carboxylate as a building block for organic semiconductors, which have applications in photovoltaic devices and organic light-emitting diodes (OLEDs).

The synthetic versatility of Methyl 2-Chlorobenzodthiazole-4-carboxylate is further highlighted by its role as an intermediate in various chemical reactions. Its reactivity can be fine-tuned by modifying the substituents on the benzodiazole ring or by altering the functional groups attached to it. This flexibility allows chemists to tailor the compound's properties for specific applications, whether it be improving drug efficacy or enhancing material performance.

In conclusion, Methyl 2-Chlorobenzodthiazole-4-carboxylate (CAS No. 1208225-86-8) is a versatile compound with a wide range of potential applications in pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.